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Compound of Interest

Compound Name: 2,6-Dibromo-p-benzoquinone

Cat. No.: B050551 Get Quote

Technical Support Center: 2,6-Dibromo-p-
benzoquinone
This guide provides essential safety information, handling procedures, and troubleshooting for

researchers, scientists, and drug development professionals working with 2,6-Dibromo-p-
benzoquinone.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2,6-Dibromo-p-benzoquinone?

A1: 2,6-Dibromo-p-benzoquinone is a hazardous substance. It can cause skin and serious

eye irritation.[1] It may also cause respiratory irritation.[1] Ingestion and inhalation can be

harmful.[1] It is crucial to handle this chemical with appropriate personal protective equipment

in a well-ventilated area.[1][2]

Q2: What personal protective equipment (PPE) is required when handling this chemical?

A2: When handling 2,6-Dibromo-p-benzoquinone, it is mandatory to use the following PPE:

Eye Protection: Chemical safety goggles or glasses that meet OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[2][3]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[2]
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Body Protection: Wear appropriate protective clothing to prevent skin exposure.[2]

Respiratory Protection: If working in an area with poor ventilation or where dust may be

generated, a NIOSH/MSHA or European Standard EN 149 approved respirator is necessary.

[1]

Q3: What should I do in case of accidental skin or eye contact?

A3: Immediate action is critical:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention if irritation develops.[1]

Q4: How should I handle a spill of 2,6-Dibromo-p-benzoquinone?

A4: In the event of a spill, ensure adequate ventilation and wear the proper personal protective

equipment. Avoid generating dust. Sweep up the spilled material and place it into a suitable,

labeled container for disposal.[1][2]

Q5: What are the proper storage conditions for 2,6-Dibromo-p-benzoquinone?

A5: Store the chemical in a tightly closed container in a dry, cool, and well-ventilated area.[2][3]

It is recommended to keep it refrigerated at a temperature between 2°C and 8°C.[4][5] Keep it

away from incompatible materials such as strong oxidizing agents, strong acids, and strong

bases.[1]

Q6: How do I dispose of 2,6-Dibromo-p-benzoquinone waste?

A6: Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations. Do not empty into drains.[3]
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Property Value Source

Molecular Formula C₆H₂Br₂O₂ [4][6]

Molecular Weight 265.89 g/mol [4][6]

Appearance Yellow to red solid/powder [1][6]

Melting Point 131-132 °C [7]

Storage Temperature 2-8°C [4][5]

Safe Handling and Storage Protocols
Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Ensure the container is properly labeled.

Verify that the Safety Data Sheet (SDS) is accessible.

Handling in the Laboratory:

Always handle 2,6-Dibromo-p-benzoquinone in a well-ventilated area, preferably in a

chemical fume hood.[2]

Wear all required personal protective equipment (PPE) as detailed in the FAQ section.

Avoid generating dust.[2]

Wash hands thoroughly after handling.[1][2]

Do not eat, drink, or smoke in the area where the chemical is handled.

Storage:

Store in a tightly sealed, original container.[2]

Keep in a cool, dry, and well-ventilated place.[2][3]
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Refrigerate between 2°C and 8°C for long-term stability.[4][5]

Store away from incompatible substances like strong oxidizing agents, acids, and bases.[1]

Emergency Procedures:

Fire: Use a dry chemical, carbon dioxide, water spray, or foam to extinguish.[1] Wear a self-

contained breathing apparatus.[2]

Spill: Evacuate the area. Wear appropriate PPE. Control the source of the spill if possible.

Contain the spill and prevent it from entering drains. Sweep up the solid material, minimizing

dust generation, and place it in a labeled container for disposal.[1][2]

First Aid: Follow the procedures outlined in the FAQ section for skin and eye contact. For

inhalation, move the person to fresh air. If ingested, rinse the mouth with water and seek

immediate medical attention.[1]

Workflow for Safe Handling of 2,6-Dibromo-p-
benzoquinone
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Caption: Logical workflow for the safe handling of 2,6-Dibromo-p-benzoquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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